Cas no 1000394-87-5 ((2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride)

• Product Name: (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride
• CAS No: 1000394-87-5
• MF: C₅H₆ClNO₂S₂
• MW: 211.68963766098
• CID: 4558416
• PubChem ID: 59464691
• Update Time: 2025-07-24

(2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-methyl-1,3-thiazol-4-yl)methanesulfonyl chloride
• 4-Thiazolemethanesulfonyl chloride, 2-methyl-
• (2-methylthiazol-4-yl)methanesulfonyl chloride
• (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride

• Inchi： 1S/C5H6ClNO2S2/c1-4-7-5(2-10-4)3-11(6,8)9/h2H,3H2,1H3
• InChI Key： IJAYMUFRRBWQPU-UHFFFAOYSA-N
• SMILES： ClS(CC1=CSC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 210.952848g/mol
• Monoisotopic Mass: 210.952848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.7g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6

Additional information on (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride

Professional Introduction to (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride (CAS No. 1000394-87-5)

(2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1000394-87-5, is a derivative of thiazole and features a methanesulfonyl chloride functional group. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The thiazole core is a heterocyclic compound that plays a pivotal role in medicinal chemistry due to its presence in numerous biologically active natural products and synthetic drugs. The incorporation of a methyl group at the 2-position and a methanesulfonyl chloride moiety at the 4-position enhances its reactivity, making it an attractive building block for further chemical modifications. This compound has been extensively studied for its potential applications in drug discovery, particularly in the synthesis of protease inhibitors and other enzyme-targeting molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of sulfonyl chlorides as key intermediates in the synthesis of sulfonamides, which are known for their broad spectrum of biological activities. The presence of the methanesulfonyl chloride group in (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride allows for facile introduction of sulfonamide linkages, which are crucial for constructing complex molecular architectures. This property has been leveraged in the development of new antibiotics, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in organic synthesis that enable the formation of carbon-carbon bonds under mild conditions. The thiazole ring in (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride serves as an excellent scaffold for these transformations, allowing chemists to construct diverse libraries of heterocyclic compounds. Such libraries are invaluable for high-throughput screening and lead optimization in drug discovery programs.

The compound's reactivity also extends to nucleophilic substitution reactions, where the methanesulfonyl chloride group can be displaced by various nucleophiles to yield sulfonamides, sulfoxides, and other derivatives. These reactions are particularly useful for generating novel analogs with tailored biological properties. For instance, sulfonamides derived from this compound have shown promise as inhibitors of bacterial enzymes and as modulators of cellular signaling pathways.

In addition to its synthetic utility, (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride has been investigated for its potential role in materials science. The thiazole ring is known to exhibit interesting electronic properties, making it a candidate for applications in organic electronics and photovoltaic devices. Recent studies have demonstrated that derivatives of this compound can be incorporated into organic semiconductors and light-emitting diodes (OLEDs), offering new possibilities for next-generation electronic materials.

The pharmaceutical industry has also explored the use of this compound in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often targeted by therapeutic agents to treat cancers and inflammatory diseases. The structural features of (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride make it an ideal candidate for designing kinase inhibitors with high selectivity and potency. Several research groups have reported promising results using this compound as a starting point for synthesizing novel kinase inhibitors that exhibit improved pharmacokinetic profiles.

Another area where this compound has shown significant promise is in the field of antiviral research. Viruses rely on host cellular machinery for replication, and targeting viral enzymes with small molecules is a key strategy in antiviral drug development. The thiazole ring and methanesulfonyl chloride group provide multiple points of interaction with viral proteins, making it possible to design inhibitors that disrupt viral replication cycles effectively. Preliminary studies have indicated that derivatives of this compound can inhibit the activity of several viral enzymes, offering hope for new treatments against emerging infectious diseases.

The synthetic methodologies associated with (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride have also been refined over recent years. Advances in catalytic systems and reaction optimization have made it possible to access complex derivatives with high efficiency and yield. These improvements have not only accelerated drug discovery efforts but also opened up new avenues for exploring structure-activity relationships (SAR). By systematically modifying different parts of the molecular framework, researchers can fine-tune the biological properties of their compounds to achieve desired therapeutic effects.

The environmental impact of chemical synthesis is another important consideration when evaluating compounds like (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Transition-metal-catalyzed reactions, flow chemistry techniques, and biocatalysis are among the innovative approaches being explored to achieve these goals. By integrating such sustainable practices into drug development pipelines, the pharmaceutical industry can reduce its ecological footprint while maintaining high standards of product quality.

In conclusion, (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride (CAS No. 1000394-87-5) is a versatile and highly reactive compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable tool for constructing biologically active molecules, particularly sulfonamides and kinase inhibitors. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an increasingly important role in the development of novel therapeutics and advanced materials.